Cas no 916178-96-6 (potassium trifluoro(2-fluoro-6-methoxyphenyl)boranuide)

Potassium trifluoro(2-fluoro-6-methoxyphenyl)boranuide is an organoboron reagent commonly employed in cross-coupling reactions, such as Suzuki-Miyaura couplings, due to its stability and reactivity. The fluorine substituents enhance the electrophilicity of the boron center, facilitating transmetalation with palladium catalysts, while the methoxy and fluoro groups on the phenyl ring offer tunable electronic properties for selective transformations. This compound is particularly useful in pharmaceutical and agrochemical synthesis, where precise functionalization of aromatic systems is required. Its potassium salt form ensures improved solubility in polar solvents, enhancing reaction efficiency. Handled under inert conditions, it provides reliable performance in demanding synthetic applications.

potassium trifluoro(2-fluoro-6-methoxyphenyl)boranuide structure

916178-96-6 structure

Product Name:potassium trifluoro(2-fluoro-6-methoxyphenyl)boranuide

CAS No:916178-96-6

MF:C₇H₆BF₄KO

MW:232.02485704422

MDL:MFCD09993360

CID:5074970

PubChem ID:87620756

Update Time:2025-10-18

potassium trifluoro(2-fluoro-6-methoxyphenyl)boranuide Chemical and Physical Properties

Names and Identifiers

- Borate(1-), trifluoro(2-fluoro-6-methoxyphenyl)-, potassium (1:1), (T-4)-
- Potassium trifluoro(2-fluoro-6-methoxyphenyl)borate
- potassium trifluoro(2-fluoro-6-methoxyphenyl)boranuide
- MDL： MFCD09993360
- Inchi： 1S/C7H6BF4O.K/c1-13-6-4-2-3-5(9)7(6)8(10,11)12;/h2-4H,1H3;/q-1;+1
- InChI Key： VXODINMXYDSUDC-UHFFFAOYSA-N
- SMILES： [K+].F[B-](C1C(=CC=CC=1OC)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 178
Topological Polar Surface Area: 9.2

potassium trifluoro(2-fluoro-6-methoxyphenyl)boranuide Pricemore >>

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